Cas no 834884-08-1 (2-Quinolinecarboxylic acid, 6-chloro-3-fluoro-)

• Product name: 2-Quinolinecarboxylic acid, 6-chloro-3-fluoro-
• CAS No: 834884-08-1
• MF: C₁₀H₅NO₂FCl
• MW: 225.6036
• CID: 670761
• PubChem ID: 12189471

2-Quinolinecarboxylic acid, 6-chloro-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 6-chloro-3-fluoro-
• 6-Chloro-3-Fluoroquinoline-2-carboxylic acid
• 2-Quinolinecarboxylic acid,6-chloro-3-fluoro
• 834884-08-1
• DTXSID70479744
• AKOS024263634
• FT-0742508

• Inchi： InChI=1S/C10H5ClFNO2/c11-6-1-2-8-5(3-6)4-7(12)9(13-8)10(14)15/h1-4H,(H,14,15)
• InChI Key： LYGCRCOMABQCRP-UHFFFAOYSA-N
• SMILES： C1=CC2=NC(=C(C=C2C=C1Cl)F)C(=O)O

Computed Properties

• Exact Mass: 224.99900
• Monoisotopic Mass: 224.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 2.72550